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Compound of Interest

Compound Name: H-L-Photo-Phe-OH

Cat. No.: B2959762 Get Quote

Essential Safety and Handling Guide for H-L-
Photo-Phe-OH
Product Identifier: (S)-2-Amino-3-(4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenyl)propanoic acid

Synonyms: H-L-Photo-Phe-OH, 4-(Trifluoromethyldiazirin)-L-phenylalanine CAS Number:

92367-16-3

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling H-L-Photo-Phe-OH. The following procedural

guidance is designed to ensure safe operational use and disposal of this photoreactive, self-

reactive amino acid.

Hazard Identification and Classification
H-L-Photo-Phe-OH is classified as a self-reactive substance. This is a critical safety

consideration, as it is thermally unstable and can undergo strongly exothermic decomposition

even without the participation of air.

GHS Classification:

Hazard Class: Self-reactive substances, Type C

Pictogram: GHS02 (Flame)
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Signal Word: Danger

Hazard Statement: H242 - Heating may cause a fire.

Due to its self-reactive nature, this compound must be handled with extreme caution, following

protocols for highly reactive chemicals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure and protect against the

specific hazards of H-L-Photo-Phe-OH.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Provides a barrier against skin

contact. While specific

permeation data for this

compound is not available,

nitrile offers good general

resistance to a range of

laboratory chemicals. Double-

gloving is a best practice when

handling highly reactive

substances.

Eye Protection
ANSI Z87.1-compliant safety

goggles and a face shield

Protects against splashes,

dust, and potential energetic

decomposition. A face shield

offers an additional layer of

protection for the entire face.

Body Protection Flame-resistant (FR) lab coat

Standard cotton lab coats are

insufficient. An FR lab coat

(e.g., Nomex) is essential due

to the fire risk associated with

self-reactive substances.

General Attire
Long pants and closed-toe

shoes

Required minimum attire for

any laboratory setting to

protect against spills and

physical hazards.

Respiratory
Not required under normal use

with engineering controls

All handling of the solid

compound should be

performed in a certified

chemical fume hood to prevent

inhalation of dust particles.

Operational Plan: Safe Handling and Storage
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Adherence to a strict operational protocol is essential for mitigating the risks associated with

this self-reactive compound.

Storage:

Temperature: Store at the manufacturer's recommended temperature, typically -20°C.

Location: Use an explosion-proof refrigerator or freezer. Do not store with flammable

materials, oxidizers, or other incompatible chemicals.

Container: Keep in the original, tightly sealed container. Do not transfer to a non-vented

container, as gas buildup could cause a rupture.

Labeling: All containers must be clearly labeled with the chemical name, date received, and

date opened.

Handling Workflow:
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Preparation

Handling

Cleanup

Don Required PPE
(FR Coat, Goggles, Face Shield, Double Nitrile Gloves)

Prepare Chemical Fume Hood

Gather Necessary Equipment
(Spatulas, Weigh Paper, Glassware)

Bring Smallest Possible Quantity
of H-L-Photo-Phe-OH to Hood

Weigh Compound in Hood

Prepare Solution
(If applicable)

Perform Experimental Procedure

Segregate Waste

Decontaminate Glassware & Surfaces

Return Stock Compound to -20°C Storage

Doff PPE in Correct Order

 

Culture Cells in
Phe-deficient Medium

Add H-L-Photo-Phe-OH

Incubate for Protein
Expression & Interaction

Irradiate with UV Light
(~360 nm)

Cell Lysis

Isolate Crosslinked Complexes
(e.g., Immunoprecipitation)

Identify Binding Partners
(e.g., Mass Spectrometry)

Click to download full resolution via product page
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To cite this document: BenchChem. [Personal protective equipment for handling H-L-Photo-
Phe-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2959762#personal-protective-equipment-for-
handling-h-l-photo-phe-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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